Cas no 99027-06-2 (C3d Peptide P16)

• Product name: C3d Peptide P16
• CAS No: 99027-06-2
• MF: C₈₆H₁₃₁N₂₅O₂₇
• MW: 1947.11165928841
• CID: 1002703

C3d Peptide P16 Chemical and Physical Properties

Names and Identifiers

• C3D PEPTIDE P16
• H-LYS-ASN-ARG-TRP-GLU-ASP-PRO-GLY-LYS-GLN-LEU-TYR-ASN-VAL-GLU-ALA-OH
• CID 131698005
• KNRWEDPGKQLYNVEA-OH
• C3d Peptide P16

• Inchi： 1S/C86H131N25O27/c1-42(2)34-56(77(129)106-57(35-45-20-22-47(112)23-21-45)78(130)108-60(38-65(92)115)81(133)110-70(43(3)4)83(135)103-54(25-28-67(117)118)72(124)98-44(5)85(137)138)105-75(127)53(24-27-63(90)113)101-73(125)51(17-9-11-31-88)99-66(116)41-97-82(134)62-19-13-33-111(62)84(136)61(39-69(121)122)109-76(128)55(26-29-68(119)120)102-79(131)58(36-46-40-96-50-16-7-6-14-48(46)50)107-74(126)52(18-12-32-95-86(93)94)100-80(132)59(37-64(91)114)104-71(123)49(89)15-8-10-30-87/h6-7,14,16,20-23,40,42-44,49,51-62,70,96,112H,8-13,15,17-19,24-39,41,87-89H2,1-5H3,(H2,90,113)(H2,91,114)(H2,92,115)(H,97,134)(H,98,124)(H,99,116)(H,100,132)(H,101,125)(H,102,131)(H,103,135)(H,104,123)(H,105,127)(H,106,129)(H,107,126)(H,108,130)(H,109,128)(H,110,133)(H,117,118)(H,119,120)(H,121,122)(H,137,138)(H4,93,94,95)/t44-,49-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,70-/m0/s1
• InChI Key： FRJGFSNALYAUQI-FEVNQTGBSA-N
• SMILES： O=C([C@H](CC(=O)O)NC([C@H](CCC(=O)O)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CCCNC(=N)N)NC([C@H](CC(N)=O)NC([C@H](CCCCN)N)=O)=O)=O)=O)=O)N1CCC[C@H]1C(NCC(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@@H](CC(N)=O)C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)C)=O)CCC(=O)O)=O)C(C)C)=O)=O)CC1C=CC(=CC=1)O)=O)CC(C)C)=O)CCC(N)=O)=O)CCCCN)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 29
• Hydrogen Bond Acceptor Count: 31
• Heavy Atom Count: 138
• Rotatable Bond Count: 65
• Complexity: 4230
• XLogP3: -14
• Topological Polar Surface Area: 882

Additional information on C3d Peptide P16

Introduction to C3d Peptide P16 (CAS No. 99027-06-2) in Modern Biomedical Research

C3d Peptide P16, a compound with the chemical identifier CAS No. 99027-06-2, has emerged as a significant molecule in the field of biomedical research. This peptide, derived from the complement system, plays a crucial role in various biological processes, particularly in immune regulation and inflammation. Its unique structure and functional properties have garnered considerable attention from researchers aiming to develop novel therapeutic strategies.

The complement system is a complex network of proteins that play a vital role in the body's defense mechanisms. Among its components, C3d is a fragment generated during the activation of the complement cascade. It is known for its ability to modulate immune responses by interacting with various receptors on immune cells. The C3d Peptide P16 is a specific fragment of C3d that has been extensively studied for its potential applications in immunotherapy and drug development.

Recent advancements in molecular biology and biochemistry have provided deeper insights into the mechanisms by which C3d Peptide P16 exerts its effects. Studies have shown that this peptide can bind to complement receptors such as CR2 (CD21) and CR1 (CD35), which are expressed on a variety of immune cells, including B cells, T cells, and natural killer (NK) cells. This interaction leads to various downstream effects, such as enhanced antibody production, modulation of T cell responses, and regulation of NK cell activity.

In the context of immunotherapy, C3d Peptide P16 has shown promise as an adjuvant molecule. Adjuvants are substances that enhance the body's immune response to an antigen, thereby improving the efficacy of vaccines and therapeutic agents. The ability of C3d Peptide P16 to stimulate immune cells has been exploited in the development of novel vaccine formulations aimed at combating infectious diseases and cancer.

One of the most intriguing applications of C3d Peptide P16 is in cancer immunotherapy. Cancer vaccines are designed to elicit an immune response against tumor antigens, thereby helping the body recognize and destroy cancer cells. The use of C3d Peptide P16 as an adjuvant has been shown to significantly enhance the potency of cancer vaccines. This is attributed to its ability to promote antigen presentation by dendritic cells, which are crucial for initiating T cell responses.

Furthermore, research has indicated that C3d Peptide P16 can influence the balance between pro-inflammatory and anti-inflammatory cytokines. This property makes it a potential candidate for treating autoimmune diseases, where an overactive immune system attacks the body's own tissues. By modulating cytokine production, C3d Peptide P16 may help restore immune homeostasis and alleviate symptoms associated with these conditions.

The synthesis and purification of C3d Peptide P16 have also seen significant advancements. Modern techniques in peptide chemistry have enabled researchers to produce high-purity peptides with precise molecular modifications. These modifications can enhance the stability, bioavailability, and targeting properties of the peptide, making it more effective in therapeutic applications.

Another area where C3d Peptide P16 has shown promise is in regenerative medicine. Studies have suggested that this peptide can promote tissue repair and regeneration by stimulating cell proliferation and differentiation. This could be particularly beneficial in treating injuries or degenerative diseases where tissue regeneration is impaired.

The future prospects for C3d Peptide P16 are vast and exciting. Ongoing research is exploring its potential applications in gene therapy, where it could be used to deliver therapeutic genes to target cells more efficiently. Additionally, its role in modulating neural stem cell differentiation has opened new avenues for treating neurological disorders.

In conclusion, C3d Peptide P16 (CAS No. 99027-06-2) is a multifaceted molecule with significant implications for biomedical research and drug development. Its ability to modulate immune responses makes it a valuable tool in immunotherapy, cancer treatment, autoimmune disease management, and regenerative medicine. As research continues to uncover new applications for this peptide, its potential as a therapeutic agent will undoubtedly expand further.